Cas no 2094715-20-3 (4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride)

• Product Name: 4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• CAS No: 2094715-20-3
• MF: C₁₁H₈ClFN₂O₄S₂
• MW: 350.773622512817
• CID: 5681695
• PubChem ID: 126819578
• Update Time: 2025-11-07

4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26584401
• AKOS033932370
• 4-[(4-chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• Z2509449464
• 2094715-20-3
• 4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C11H8ClFN2O4S2/c12-8-5-6-14-11(7-8)15-21(18,19)10-3-1-9(2-4-10)20(13,16)17/h1-7H,(H,14,15)
• InChI Key： DXGBZIHZZYOTOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)NS(C1C=CC(=CC=1)S(=O)(=O)F)(=O)=O

Computed Properties

• Exact Mass: 349.9598049g/mol
• Monoisotopic Mass: 349.9598049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Additional information on 4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride

4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl Fluoride: A Comprehensive Overview

4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride is a highly specialized chemical compound with the CAS number 2094715-20-3. This compound is notable for its unique structural features, which include a sulfonyl fluoride group attached to a benzene ring, further substituted with a sulfamoyl group linked to a 4-chloropyridine moiety. The combination of these functional groups renders this compound highly versatile and valuable in various chemical and pharmaceutical applications.

The synthesis of 4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and sulfonamide formation. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. Its ability to act as a leaving group in substitution reactions makes it an invaluable tool in medicinal chemistry.

One of the most significant advancements in the study of this compound is its application in the development of targeted drug delivery systems. Researchers have demonstrated that the sulfonyl fluoride group can serve as a reactive handle for attaching various bioactive molecules, such as peptides or small-molecule drugs, to specific targets within the body. This property has opened new avenues for creating highly specific therapeutic agents with reduced off-target effects.

Moreover, 4-[(4-Chloropyridin-2-yl)sulfamoyl]benzene-1-sulfonyl fluoride has been explored for its role in enzyme inhibition studies. The sulfonamide group is known to interact with certain enzyme active sites, making this compound a promising candidate for designing inhibitors against key enzymes involved in diseases such as cancer and neurodegenerative disorders. Recent findings suggest that its ability to modulate enzyme activity could lead to the development of novel therapeutic strategies.

In terms of structural characterization, this compound has been extensively studied using modern analytical techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These studies have provided detailed insights into its molecular geometry, electronic properties, and stability under various conditions. Such information is crucial for optimizing its synthesis and application in diverse chemical processes.

The environmental impact of 4-[(4-Chloropyridin-2-yllsulfamoyl]benzene-l-sulfonyl fluoride has also been a topic of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it suitable for use in eco-friendly chemical processes. However, further investigations are required to fully understand its long-term environmental effects and ensure sustainable practices during its production and application.

In conclusion, 4-(4-Chloropyridin-Z-yllsulfamoyllbenzene-l-sulfonyl fluoride (CAS No: 2094715-ZO-Z) stands out as a multifaceted compound with significant potential in the fields of pharmaceuticals, materials science, and environmental chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemical innovations.